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Compound of Interest

Compound Name: Itacnosertib

Cat. No.: B608145 Get Quote

For immediate release – This document provides essential safety and logistical information for

the proper handling and disposal of Itacnosertib, a potent kinase inhibitor. Researchers,

scientists, and drug development professionals are urged to adhere to these procedures to

ensure personal safety and environmental protection. Itacnosertib is harmful if swallowed and

very toxic to aquatic life with long-lasting effects; therefore, strict adherence to these disposal

protocols is critical.[1]

Hazard and Safety Data
All personnel handling Itacnosertib must be familiar with its hazard profile. The following table

summarizes key quantitative and qualitative safety information.
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Hazard

Category
Description

GHS

Classificatio

n &

Statements

CAS

Number

Molecular

Formula

Molecular

Weight

Acute Toxicity
Harmful if

swallowed.

Acute toxicity,

Oral

(Category 4),

H302

1628870-27-

8
C₂₆H₂₈N₈O 468.55 g/mol

Environmenta

l Hazard

Very toxic to

aquatic life

with long-

lasting

effects.

Acute aquatic

toxicity

(Category 1),

H400;

Chronic

aquatic

toxicity

(Category 1),

H410

Handling

Precautions

Avoid release

to the

environment.

Wash skin

thoroughly

after

handling. Do

not eat, drink

or smoke

when using

this product.

P273, P264,

P270

Disposal

Dispose of

contents/cont

ainer to an

approved

waste

disposal

plant.

P501
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Data sourced from Itacnosertib Safety Data Sheet.[1]

Experimental Protocol for Disposal of Itacnosertib
Waste
This protocol outlines the step-by-step procedure for the safe disposal of Itacnosertib and

associated waste materials in a laboratory setting. As Itacnosertib is classified as an

antineoplastic agent, all waste must be managed as hazardous chemical waste.[2]

1. Personal Protective Equipment (PPE) Requirements:

Wear double chemotherapy-rated gloves.[1][3]

Wear a solid-front, non-permeable protective gown with long sleeves and tight-fitting cuffs.[3]

Wear safety goggles or a full-face shield.[1]

Use a suitable respirator if there is a risk of aerosol formation.[1]

2. Waste Segregation and Collection:

Designated Waste Containers: Use only designated, leak-proof, and clearly labeled

hazardous waste containers.[1][4] These are often black for "bulk" chemotherapy waste.[5]

Labeling: The container must be labeled with a hazardous waste tag that includes the words

"Hazardous Waste," "Chemotherapeutic Waste," and lists "Itacnosertib" as a constituent.[4]

[6]

Segregation: Do not mix Itacnosertib waste with other waste streams like regular trash,

biohazardous waste, or other chemical wastes.[1][4]

3. Disposal of Pure Itacnosertib (Unused or Expired):

Unused or expired solid Itacnosertib must be disposed of as bulk hazardous chemical

waste.[2]

Do not attempt to dispose of it down the drain or in regular trash.[4]
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Place the original vial or container directly into the designated hazardous waste container.

4. Disposal of Itacnosertib Solutions:

Bulk Liquid Waste (>3% concentration or pourable amounts): Collect all solutions containing

Itacnosertib (e.g., from experiments, stock solutions) in a sealable, compatible hazardous

waste container (e.g., glass or plastic with a tight-fitting lid).[4][5] This is considered "bulk" or

"non-trace" chemotherapy waste.[2][5]

Aqueous solutions must not be disposed of down the drain.[4] This is critically important due

to Itacnosertib's high aquatic toxicity.[1]

When the liquid waste container is three-quarters full, it should be securely sealed and

prepared for pickup. Some institutional procedures may require the addition of an absorbent

material before sealing.[4]

5. Disposal of Contaminated Labware ("Trace" Waste):

Definition: "Trace" waste includes items contaminated with minimal residual amounts of

Itacnosertib (less than 3% of the original volume).[5] This includes empty vials, flasks,

pipette tips, gloves, gowns, and absorbent pads used during handling.[2][3]

Collection:

Sharps: Needles and syringes used with Itacnosertib must be disposed of in a

designated chemotherapy sharps container (often yellow or another distinct color).[2][3]

Do not dispose of syringes with visible liquid residue in these containers; they are

considered bulk waste.[1]

Non-Sharps Solid Waste: Collect all other contaminated disposable items (gloves, gowns,

absorbent pads, empty vials) in a designated trace chemotherapy waste container (often a

yellow bag or container).[3][4]

All trace waste is still considered hazardous and must be sent for incineration.[2][5]

6. Spill Decontamination:
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Evacuate the area.

Personnel cleaning the spill must wear the full PPE described in step 1.

Liquids: Cover the spill with absorbent pads.[3]

Solids: Gently cover with damp absorbent pads to avoid raising dust.

Clean the area thoroughly with a detergent solution, followed by clean water.[3] There is no

single universally accepted chemical deactivator for all cytotoxic drugs.[1][7] The primary

goal is the physical removal of the contaminant.

All materials used for spill cleanup are considered bulk hazardous waste and must be

disposed of in the designated black container.[2][5]

7. Final Disposal:

All collected hazardous waste containers (bulk liquid, trace solids, and sharps) must be

disposed of through your institution's Environmental Health & Safety (EH&S) department or a

licensed hazardous waste contractor.[1][2][4]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Logical Workflow for Itacnosertib Disposal
The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated from working with Itacnosertib.
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Step 1: Don Required PPE

Double Chemo Gloves
Protective Gown
Safety Goggles

Generate Itacnosertib Waste

What is the waste type?

Pure Compound
(Solid, Unused/Expired)

Solid

Solution or Liquid

Liquid

Contaminated Labware

Solid

Spill Debris

Solid/Liquid

Collect in BLACK
Bulk Hazardous Waste

Container
Is it a sharp?

Collect in YELLOW
Trace Chemo Waste

Container

No

Collect in YELLOW
Trace Chemo SHARPS

Container

Yes

Arrange for Pickup by
Environmental Health & Safety (EH&S)

Click to download full resolution via product page

Caption: Itacnosertib Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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